2-Amino-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-05-1
VCID:
VC0459300
InChI:
InChI=1S/C23H24N4O2/c1-3-28-19-10-9-15(11-20(19)29-4-2)21-17-8-6-5-7-16(17)18(12-24)22(27)23(21,13-25)14-26/h7,9-11,17,21H,3-6,8,27H2,1-2H3/t17-,21+/m0/s1
SMILES:
CCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC
Molecular Formula:
C23H24N4O2
Molecular Weight:
388.5g/mol
2-Amino-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-05-1
Main Products
VCID: VC0459300
Molecular Formula: C23H24N4O2
Molecular Weight: 388.5g/mol
| CAS No. | 494792-05-1 |
|---|---|
| Product Name | 2-Amino-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C23H24N4O2 |
| Molecular Weight | 388.5g/mol |
| IUPAC Name | (4S,4aR)-2-amino-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C23H24N4O2/c1-3-28-19-10-9-15(11-20(19)29-4-2)21-17-8-6-5-7-16(17)18(12-24)22(27)23(21,13-25)14-26/h7,9-11,17,21H,3-6,8,27H2,1-2H3/t17-,21+/m0/s1 |
| Standard InChIKey | SFDQKDGOVHWSOR-LAUBAEHRSA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| SMILES | CCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| PubChem Compound | 1391217 |
| Last Modified | Nov 11 2021 |
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